Cas no 124251-97-4 (2-(2-Benzyloxyethoxy)propionic acid)

• Product Name: 2-(2-Benzyloxyethoxy)propionic acid
• CAS No: 124251-97-4
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• MDL: MFCD30212469
• CID: 5216346
• Update Time: 2025-06-14

2-(2-Benzyloxyethoxy)propionic acid Chemical and Physical Properties

Names and Identifiers

• 2-[2-(benzyloxy)ethoxy]propanoic acid
• SY294148
• 2-(2-Benzyloxyethoxy)propionic acid

• MDL： MFCD30212469
• Inchi： 1S/C12H16O4/c1-10(12(13)14)16-8-7-15-9-11-5-3-2-4-6-11/h2-6,10H,7-9H2,1H3,(H,13,14)
• InChI Key： ADSMJWYPLKUSQO-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)C)CCOCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 199
• XLogP3: 1.4
• Topological Polar Surface Area: 55.8

Additional information on 2-(2-Benzyloxyethoxy)propionic acid

Comprehensive Overview of 2-(2-Benzyloxyethoxy)propionic Acid (CAS No. 124251-97-4): Properties, Applications, and Industry Insights

2-(2-Benzyloxyethoxy)propionic acid (CAS No. 124251-97-4) is a specialized organic compound gaining attention in pharmaceutical intermediates, polymer chemistry, and specialty chemical synthesis. This benzyl ether derivative features a unique molecular structure combining a propionic acid backbone with a benzyl-protected ethylene glycol chain, making it valuable for controlled reactions in sensitive synthetic pathways.

Recent trends in green chemistry have increased demand for compounds like 2-(2-Benzyloxyethoxy)propionic acid due to its role as a biodegradable linker in drug conjugates and water-soluble polymer modifications. Analytical studies confirm its stability under physiological pH ranges (6.0-7.4), a property frequently queried in research databases regarding pH-sensitive drug delivery systems.

The compound's dual functionality – featuring both carboxyl and ether groups – enables diverse applications. Industry reports highlight its use in: pegylation reactions (improving protein therapeutics' half-life), non-ionic surfactant formulations (addressed in cosmetic chemistry forums), and as a chelating agent precursor for metal-organic frameworks (MOFs), a trending topic in materials science publications.

Spectroscopic characterization of CAS 124251-97-4 reveals distinctive peaks: FT-IR shows carbonyl stretch at 1720 cm^-1 and aromatic C-H bends at 740 cm^-1, while NMR displays characteristic benzyl protons at δ 7.3 ppm. These spectral markers are frequently searched by QC analysts validating batch purity – a critical concern in GMP-compliant synthesis workflows.

Innovative applications emerge in bioconjugation techniques, where the compound's orthogonal reactivity allows sequential modification of biomolecules. Patent analyses show growing utilization in ADC (Antibody-Drug Conjugate) development, particularly for controlled payload release – a hot topic in oncology research circles. The ethylene oxide spacer component specifically addresses common queries about solubility enhancement in hydrophobic drug candidates.

From a commercial perspective, 2-(2-Benzyloxyethoxy)propionic acid suppliers emphasize its advantages as a low-hazard alternative to traditional protecting groups, responding to REACH regulation compliance searches. Technical bulletins frequently cite its >98% purity grades and suitability for multistep organic synthesis, particularly in peptide mimetics design – a rising focus area in metabolic disorder therapeutics.

Ongoing research explores the compound's potential in smart material development, with particular interest in its thermoresponsive behavior when incorporated into copolymer systems. These investigations align with frequent academic searches regarding stimuli-responsive polymers for biomedical applications. The benzyl group cleavage kinetics under hydrogenolysis conditions also remains a active discussion topic in catalytic chemistry forums.

Quality control protocols for CAS 124251-97-4 typically include HPLC-UV analysis (C18 column, 254 nm detection) and residual solvent screening – methodologies commonly searched by analytical chemists. The compound's crystalline form stability data (reported up to 40°C/75% RH) addresses frequent stability queries from formulation scientists working on solid dispersion technologies.

Emerging studies investigate the compound's role in bioorthogonal chemistry, where its alkoxyamine moiety shows promise for click chemistry applications. This intersects with trending searches about site-specific protein labeling techniques. The hydrophile-lipophile balance (HLB) of derivatives, calculated at 14.2, makes them relevant to emulsion stabilization discussions in formulation science communities.

Industrial scale-up considerations for 2-(2-Benzyloxyethoxy)propionic acid production focus on atom economy improvements – a key phrase in sustainable chemistry searches. Process chemists frequently query optimal protective group strategies during its synthesis, with particular interest in microwave-assisted reaction conditions that reduce typical 8-hour procedures to 90 minutes.

The compound's structure-activity relationship (SAR) in medicinal chemistry applications continues to evolve, especially regarding prodrug linker optimization – a subject generating increasing PubMed searches. Its logP value of 1.82 (predicted) positions it favorably for BBB penetration studies in CNS drug development, another high-interest research area.

Regulatory documentation indicates 2-(2-Benzyloxyethoxy)propionic acid qualifies as non-mutagenic in Ames tests, addressing safety concerns commonly raised in excipient screening discussions. The electrophilic reactivity index of 0.37 suggests low skin sensitization potential, making it suitable for dermal formulation applications – a point emphasized in cosmetic science literature.

Future prospects include exploration in biodegradable hydrogels for tissue engineering, leveraging the compound's hydrolyzable ester linkage. This aligns with growing academic interest in temporary medical implants, as reflected in recent conference proceedings. The structure-property relationships of its polymer derivatives remain an active area of computational chemistry modeling studies.